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Compound of Interest

Compound Name: 3,4-Dichloro-5-methoxypyridazine

Cat. No.: B184940 Get Quote

Technical Guide: 3,4-Dichloro-5-
methoxypyridazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3,4-dichloro-5-methoxypyridazine, a

key building block in medicinal chemistry and drug discovery. Its distinct molecular structure

and reactive sites make it a valuable precursor for the synthesis of diverse compound libraries.

Core Molecular Data
The fundamental molecular properties of 3,4-dichloro-5-methoxypyridazine are summarized

below.

Property Value

Molecular Formula C₅H₄Cl₂N₂O[1][2][3]

Molecular Weight 179.00 g/mol [1][2][3]

CAS Number 63910-32-7[1][2][3]

Role in Synthetic Chemistry
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3,4-Dichloro-5-methoxypyridazine is a dihalogenated pyridazine compound recognized as a

versatile synthetic intermediate.[2] The pyridazine ring is a privileged scaffold in chemical

biology due to its favorable physicochemical properties, which are crucial for effective drug-

target interactions.[2] The two chlorine atoms on the pyridazine ring exhibit different reactivities,

which allows for selective and regioselective displacement by various nucleophiles. This

property makes it an invaluable precursor for constructing diverse compound libraries for

therapeutic and agrochemical research.[2]
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Caption: Synthetic pathway of 3,4-Dichloro-5-methoxypyridazine.

Experimental Protocol: Synthesis of 3,4-Dichloro-5-
methoxypyridazine
The following is a detailed protocol for the monomethoxylation of 3,4,5-trichloropyridazine to

yield 3,4-dichloro-5-methoxypyridazine.

Materials:

3,4,5-Trichloropyridazine

Sodium methoxide (NaOMe) solution (0.5 M in Methanol)

Methanol (MeOH)

Chloroform (CHCl₃)

Water

Potassium carbonate (K₂CO₃)

Alumina for column chromatography
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Ether

Procedure:

A solution of sodium methoxide (0.5 M in 100 ml of methanol) is added to a solution of 9.17 g

of 3,4,5-trichloropyridazine in 100 ml of methanol with stirring at a temperature below 0°C.[1]

Stirring is continued for 1 hour at room temperature.[1]

The solvent is then evaporated under reduced pressure.[1]

Water (500 ml) is added to the residue. The insoluble product, 3,4-dichloro-5-
methoxypyridazine, is collected by filtration.[1]

The aqueous filtrate is extracted three times with 50 ml of chloroform.[1]

The combined chloroform extracts are dried over potassium carbonate and then evaporated.

[1]

The residue is chromatographed on an alumina column using ether as the eluent to isolate

any remaining product.[1]

This protocol allows for the effective synthesis and isolation of 3,4-dichloro-5-
methoxypyridazine.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3,4-Dichloro-5-methoxypyridazine molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184940#3-4-dichloro-5-methoxypyridazine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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